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Compound of Interest

Compound Name: 1-Cyclopentylpiperidine

CAS No.: 7335-04-8

Cat. No.: B1266840

Get Quote

An In-depth Technical Guide to 1-Cyclopentylpiperidine

Foreword
As a foundational scaffold in modern medicinal chemistry, 1-Cyclopentylpiperidine (CPP)

represents a molecule of significant interest to researchers, scientists, and drug development

professionals. This saturated heterocyclic amine, characterized by its piperidine ring N-

substituted with a cyclopentyl group, offers a unique combination of structural rigidity,

lipophilicity, and synthetic accessibility. These attributes have established the piperidine motif

as one of the most prevalent structural units in pharmaceuticals, spanning a vast range of

therapeutic areas.[1][2][3] This guide provides a comprehensive technical overview of 1-
Cyclopentylpiperidine, moving beyond a simple recitation of facts to deliver field-proven

insights grounded in established scientific principles. We will explore its core physicochemical

properties, detail robust synthetic protocols, analyze its applications in drug design, and outline

standards for its analytical characterization and safe handling.

Core Physicochemical Properties
The therapeutic efficacy and pharmacokinetic profile of any drug candidate are intrinsically

linked to its fundamental physicochemical properties. 1-Cyclopentylpiperidine's
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characteristics provide a favorable starting point for drug design, offering a balance of features

that can be fine-tuned through further chemical modification.

Key quantitative data are summarized below for rapid assessment and comparison.

Property Value Source

IUPAC Name 1-cyclopentylpiperidine [4]

Molecular Formula C₁₀H₁₉N [4]

Molecular Weight 153.27 g/mol [4]

CAS Number 7335-04-8 [4]

Boiling Point ~210 °C (483.15 K) [5]

Computed XLogP3 2.4 [4]

Enthalpy of Vaporization 55.1 ± 0.3 kJ/mol [5]

The XLogP3 value of 2.4 suggests a moderate lipophilicity, a crucial parameter that influences

a molecule's ability to cross biological membranes.[4] This value often falls within the desired

range for orally bioavailable drugs, making CPP an attractive starting point for library synthesis.

Synthesis and Reactivity
The synthesis of 1-Cyclopentylpiperidine is most commonly and efficiently achieved through

the reductive amination of cyclopentanone with piperidine. This well-established reaction

provides a reliable and scalable route to the target compound.

Experimental Protocol: Synthesis via Reductive
Amination
Objective: To synthesize 1-Cyclopentylpiperidine from commercially available starting

materials with high purity and yield.

Principle: This procedure involves the initial formation of an enamine or iminium ion

intermediate from the condensation of cyclopentanone and piperidine. This intermediate is then
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reduced in situ by a mild hydride-donating agent, sodium triacetoxyborohydride (STAB), to yield

the final tertiary amine product.

Materials:

Piperidine

Cyclopentanone

Sodium triacetoxyborohydride (STAB)

1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

Glacial Acetic Acid (catalyst)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware (round-bottom flask, separatory funnel, etc.)

Magnetic stirrer

Step-by-Step Methodology:

Reaction Setup: In a clean, dry round-bottom flask under ambient atmosphere, dissolve

cyclopentanone (1.0 equivalent) and piperidine (1.05 equivalents) in DCE or DCM (approx.

0.2 M concentration).

Iminium Formation: Add a catalytic amount of glacial acetic acid (approx. 0.1 equivalents) to

the solution. Stir the mixture at room temperature for 20-30 minutes. The acid catalyzes the

dehydration step, promoting the formation of the electrophilic iminium intermediate.

Reduction: To the stirring solution, add sodium triacetoxyborohydride (STAB) (1.5

equivalents) portion-wise over 10-15 minutes. STAB is chosen for its mild, non-basic nature
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and high selectivity for iminium ions over ketones, which prevents the undesired reduction of

the starting cyclopentanone.

Reaction Monitoring: Allow the reaction to stir at room temperature for 3-12 hours. The

reaction progress must be monitored by a self-validating system such as Thin-Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the

starting materials are fully consumed.

Workup - Quenching: Carefully quench the reaction by the slow addition of a saturated

aqueous solution of NaHCO₃. This neutralizes the acetic acid and destroys any excess

STAB.

Workup - Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the

aqueous layer twice with DCM. Combine the organic layers.

Workup - Washing: Wash the combined organic layers with brine to remove residual water-

soluble impurities.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter the

drying agent, and concentrate the filtrate under reduced pressure using a rotary evaporator

to yield the crude product.

Purification: The crude 1-Cyclopentylpiperidine can be purified by vacuum distillation or

flash column chromatography on silica gel to afford the final product with high purity.

Synthesis Workflow Diagram
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Starting Materials:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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